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Introduction
Tbaj-876 is a next-generation diarylquinoline antibiotic currently under development for the

treatment of both drug-susceptible and drug-resistant tuberculosis (TB).[1][2] As a successor to

bedaquiline, Tbaj-876 exhibits a more potent in vitro activity against Mycobacterium

tuberculosis, a superior preclinical safety profile, and the potential for a shorter treatment

duration.[2][3][4] These application notes provide a comprehensive overview of the

administration of Tbaj-876 in animal models, summarizing key quantitative data and detailing

experimental protocols to guide researchers in preclinical study design.

Mechanism of Action
Tbaj-876 targets the mycobacterial F-ATP synthase, an essential enzyme for energy

production in M. tuberculosis.[1][5][6] The mechanism involves a dual-targeting action on two

subunits of the enzyme:

c-subunit: Tbaj-876 binds to the c-ring, stalling its rotation and thereby inhibiting ATP

synthesis.[5][7]
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ε-subunit: It also targets the ε-subunit, disrupting the coupling of the c-ring's rotation to ATP

synthesis at the catalytic headpiece.[5][6][7]

This dual inhibition is crucial for its potent anti-mycobacterial activity.[5][8] Unlike its

predecessor bedaquiline, Tbaj-876's activity is not dependent on an uncoupler mechanism,

which may contribute to its improved safety profile.[5][8]
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Caption: Mechanism of action of Tbaj-876 in Mycobacterium tuberculosis.
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Quantitative Data Summary
The following tables summarize the key in vitro and in vivo efficacy data for Tbaj-876 from

preclinical studies.

Table 1: In Vitro Activity of Tbaj-876
Parameter Value Reference Strain Notes

MIC 0.004 µg/mL H37Rv

More potent than

bedaquiline (MIC:

0.04 µg/mL).[9]

IC50 (ATP Synthesis) 0.031 - 0.2 nM M. bovis BCG

Significantly lower

than bedaquiline (5.3

nM).[10]

MIC against Rv0678

mutant

10-fold lower than

bedaquiline

Isogenic Rv0678 loss-

of-function mutant

Retains high potency

against bedaquiline-

resistant strains.[3][4]

Table 2: In Vivo Efficacy of Tbaj-876 in Murine Models of
Tuberculosis
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Animal Model Strain Treatment
Dosing
Regimen

Efficacy
Outcome

BALB/c Mice
H37Rv (Wild-

Type)
Monotherapy

3.125 mg/kg,

oral, daily

Similar reduction

in lung CFU as

bedaquiline at 25

mg/kg.[9]

BALB/c Mice
H37Rv (Wild-

Type)
Monotherapy

6.25 and 12.5

mg/kg, oral, daily

Significantly

greater reduction

in lung CFU

compared to

bedaquiline at 25

mg/kg.[3][4][9]

BALB/c Mice Rv0678 Mutant Monotherapy
≥6.25 mg/kg,

oral, daily

Greater efficacy

compared to

bedaquiline at 25

mg/kg.[3][4]

BALB/c Mice
H37Rv & Rv0678

Mutant

Combination with

Pretomanid and

Linezolid

≥6.25 mg/kg,

oral, daily

More effective

than bedaquiline

combination

therapy.[3][4]

BALB/c Mice
Beijing VN 2002-

1585
Monotherapy

1.6, 6.3, 25

mg/kg, oral, 5

days/week for 4

weeks

Dose-dependent

bactericidal

activity.[11]

Table 3: Pharmacokinetic Parameters of Tbaj-876 in
BALB/c Mice
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Dose (oral) AUC0-inf (mg-h/L) Cmax (µg/mL) Notes

20 mg/kg 5.61 Not specified

Lower exposure than

bedaquiline (20.9 mg-

h/L) at the same dose.

[9]

62.5 mg/kg (IM LAI) 143 (AUC0-6wks) <1

Long-acting injectable

formulation maintains

plasma concentrations

≥36 ng/mL for 4

weeks.[12]

125 mg/kg (IM LAI) 206 (AUC0-6wks) <1

Long-acting injectable

formulation maintains

plasma concentrations

≥36 ng/mL for 6

weeks.[12]

250 mg/kg (IM LAI) 391 (AUC0-6wks) <1

Long-acting injectable

formulation maintains

plasma concentrations

≥36 ng/mL for >6

weeks.[12]

Experimental Protocols
Detailed methodologies for key experiments involving Tbaj-876 administration in animal

models are provided below.

Murine Model of Tuberculosis Infection and Drug
Administration
This protocol outlines the establishment of a chronic tuberculosis infection in mice and the

subsequent oral administration of Tbaj-876.
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Experimental Workflow
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Caption: Workflow for in vivo efficacy testing of Tbaj-876.

1. Animal Model:

Species: BALB/c mice.

Health Status: Specific-pathogen-free.

2. Infection:

Bacterial Strain:Mycobacterium tuberculosis H37Rv, Beijing VN 2002-1585, or relevant

mutant strains.[3][11]

Infection Route: Low-dose aerosol infection to deliver approximately 100 bacilli to the lungs.

Post-infection Period: Allow the infection to establish for 2 weeks before initiating treatment.

[11]

3. Drug Formulation and Administration:

Formulation: Tbaj-876 is typically formulated in an aqueous vehicle for oral administration. A

common vehicle is 20% Captisol®.

Administration Route: Oral gavage.[11]

Volume: 0.2 mL.[11]

Dosing Schedule: Once daily, 5 days per week.[11]
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Dose Range: Doses ranging from 1.6 mg/kg to 25 mg/kg have been evaluated.[11]

4. Efficacy Assessment:

Endpoint: Bacterial load in the lungs, measured as colony-forming units (CFU).

Procedure:

At predetermined time points (e.g., after 1 and 2 months of treatment), euthanize mice.

Aseptically remove the lungs.

Homogenize the lungs in phosphate-buffered saline (PBS).

Prepare serial dilutions of the lung homogenates.

Plate the dilutions on Middlebrook 7H11 agar supplemented with OADC.

Incubate plates at 37°C for 3-4 weeks.

Count the colonies to determine the CFU per lung.

Pharmacokinetic Analysis in Mice
This protocol describes the procedure for collecting plasma samples from mice following Tbaj-
876 administration to determine its pharmacokinetic profile.

1. Dosing:

Administer Tbaj-876 orally or via the desired route at the specified dose.

2. Blood Collection:

Time Points: Collect blood samples at various time points post-dosing (e.g., 0.5, 1, 2, 4, 8, 24

hours).

Method: Collect blood via submandibular or cardiac puncture into tubes containing an

anticoagulant (e.g., EDTA).
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Plasma Separation: Centrifuge the blood samples to separate the plasma.

3. Sample Processing and Analysis:

Storage: Store plasma samples at -80°C until analysis.

Analytical Method: Quantify the concentrations of Tbaj-876 and its major active metabolite,

M3, in plasma using a validated liquid chromatography-tandem mass spectrometry (LC-

MS/MS) method.[13]

4. Data Analysis:

Use pharmacokinetic software to calculate key parameters such as AUC (Area Under the

Curve), Cmax (maximum concentration), and t1/2 (half-life).

Safety and Metabolism
Tbaj-876 has a more favorable preclinical safety profile compared to bedaquiline, with a lower

potential for cardiotoxicity (QTc interval prolongation).[2][14][15] Preclinical studies in rats and

dogs have shown an acceptable toxicological and tolerability profile.[1][16]

Tbaj-876 is metabolized, with M3 being a major active metabolite that contributes significantly

to the overall bactericidal activity.[11][13] The exposure to M3 can be 2.2 to 3.6-fold higher than

the parent compound following Tbaj-876 administration in mice.[11][13] Researchers should

consider quantifying both Tbaj-876 and M3 in pharmacokinetic and pharmacodynamic studies

to fully understand the drug's activity.[13]

Conclusion
Tbaj-876 is a promising new anti-tuberculosis agent with superior potency and an improved

safety profile over bedaquiline. The data and protocols presented here provide a foundation for

researchers to design and execute preclinical studies to further evaluate the efficacy and

pharmacokinetics of Tbaj-876 in various animal models of tuberculosis. Careful consideration

of the experimental design, including the choice of animal model, dosing regimen, and

analytical methods, will be crucial for the successful translation of these preclinical findings to

clinical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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